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Compound of Interest

Compound Name: Acetyl-D-homoserine

Cat. No.: B15301584 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential information for the

safe disposal of Acetyl-D-homoserine.

Acetyl-D-homoserine and its stereoisomers, while not classified as hazardous substances

under the Globally Harmonized System (GHS), require careful handling and disposal to ensure

personal and environmental safety.[1] Adherence to proper disposal protocols minimizes risks

and maintains a safe laboratory environment.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

Recommended PPE:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN

166 (EU) or NIOSH (US) standards.[2]

Skin Protection: Use chemical-impermeable gloves (materials to be determined based on

specific laboratory protocols and chemical compatibility tests) and wear protective clothing to

prevent skin contact.[2]
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Respiratory Protection: While generally not required under normal handling conditions, a full-

face respirator should be used if exposure limits are exceeded or if irritation occurs.[1][2]

General Hygiene:

Avoid dust formation when handling the solid form of Acetyl-D-homoserine.[2]

Do not eat, drink, or smoke in areas where chemicals are handled.

Wash hands thoroughly after handling.[2]

II. Spill and Accidental Release Measures
In the event of a spill, follow these procedures to contain and clean up the material safely.

Cleanup Procedures:

Evacuate: Keep unnecessary personnel away from the spill area.[2]

Ventilate: Ensure adequate ventilation in the affected area.[2]

Containment: Prevent the spill from entering drains or waterways.[1]

Cleanup: For solid spills, carefully sweep or scoop up the material and place it into a

suitable, labeled container for disposal. Avoid creating dust.[3] For liquid spills, absorb with

an inert material (e.g., sand, earth) and place in a sealed container.

Decontamination: Clean the spill area thoroughly with a suitable cleaning agent.

III. Disposal Protocol for Acetyl-D-homoserine
Disposal of Acetyl-D-homoserine must be carried out in accordance with all applicable

federal, state, and local environmental regulations.

Step-by-Step Disposal Guide:

Waste Identification and Collection:
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Collect waste Acetyl-D-homoserine and any contaminated materials (e.g., gloves,

absorbent pads) in a designated, properly labeled, and sealed container.

Do not mix with other chemical waste unless explicitly permitted by your institution's waste

management guidelines.

Small Quantities:

For very small research quantities, disposal with household waste may be permissible in

some jurisdictions, as the substance is not classified as hazardous.[1] However, it is

crucial to confirm this with your institution's Environmental Health and Safety (EHS)

department.

Large Quantities and Uncleaned Packaging:

Larger quantities and uncleaned packaging must be disposed of according to official

regulations.[1]

Contact your institution's EHS department or a licensed professional waste disposal

service to arrange for proper disposal.

Environmental Precautions:

Acetyl-L-Homoserine is classified as slightly hazardous to water (Water hazard class 1).[1]

Therefore, do not allow the undiluted product or large quantities to reach groundwater,

water courses, or sewage systems.[1]

IV. Quantitative Data Summary
Property Value Source

Molecular Formula C6H11NO4 PubChem

Molecular Weight 161.16 g/mol PubChem[4]

Physical State Solid Fisher Scientific[3]

GHS Hazard Classification Not classified Cayman Chemical[1]

Water Hazard Class 1 (Slightly hazardous) Cayman Chemical[1]
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V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Acetyl-
D-homoserine.
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Caption: Disposal workflow for Acetyl-D-homoserine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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